Cas no 2034316-12-4 (2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1))

• Product Name: 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1)
• CAS No: 2034316-12-4
• MF: C₁₄H₁₁ClN₂O₃S
• MW: 322.766741037369
• CID: 5377215
• Update Time: 2025-10-31

2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1)

• Inchi： 1S/C14H10N2O3S.ClH/c1-2-12-13(19-8-18-12)5-10(1)15-14-16-11(7-20-14)9-3-4-17-6-9;/h1-7H,8H2,(H,15,16);1H
• InChI Key： UNXYLSSQRJPDQE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=COC=2)N=C1NC1=CC=C2OCOC2=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1)

Introduction to 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034316-12-4, specifically 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework comprising a thiazole core linked to a benzodioxole moiety and a furanyl group, has garnered attention in the scientific community due to its potential biological activities and mechanistic insights. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and chemical biology.

In recent years, the exploration of thiazole derivatives has expanded significantly, driven by their diverse pharmacological properties. Thiazole scaffolds are well-documented for their role in antimicrobial, anti-inflammatory, and anticancer applications. The presence of the N-1,3-benzodioxol-5-yl group in this compound introduces additional complexity, as benzodioxole derivatives have been implicated in various biological pathways. Specifically, the benzodioxole ring is known for its structural similarity to psychoactive compounds like MDMA (3,4-methylenedioxymethamphetamine), though the substitution pattern in our compound suggests a different pharmacological profile. The 4-(3-furanyl) substituent further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The synthesis of 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1) involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The formation of the thiazole ring typically involves condensation reactions between thioamides and α-halo ketones or α-haloketones with sulfur-containing reagents. The subsequent introduction of the benzodioxole and furanyl groups requires precise functionalization strategies to ensure regioselectivity and high yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. These synthetic methodologies not only underscore the compound's accessibility but also demonstrate the broader capabilities of contemporary chemical synthesis.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting binding affinities and identifying potential target proteins. For instance, molecular docking simulations have suggested that the benzodioxole moiety may interact with serine/threonine protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, the furanyl group could engage with aromatic hydrocarbon receptors (AhR), which play a role in immune modulation and metabolic regulation.

Experimental validation of these hypotheses has involved in vitro assays designed to assess biological activity. Preliminary results indicate that 2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1) exhibits inhibitory effects on certain kinases at submicromolar concentrations. This potency suggests that it may serve as a lead compound for further development into therapeutic agents. Furthermore, its interaction with AhR has been linked to potential anti-inflammatory effects, making it an attractive candidate for conditions characterized by excessive immune responses.

The significance of this compound extends beyond its immediate pharmacological applications. It exemplifies how structural diversity derived from heterocyclic systems can lead to novel bioactivities. The combination of thiazole, benzodioxole, and furanyl moieties creates a unique pharmacophore that may not be replicated by simpler molecular architectures. This underscores the importance of exploring complex chemical entities in drug discovery pipelines.

In conclusion,2-Thiazolamine, N-1,3-benzodioxol-5-yl-4-(3-furanyl)-, hydrochloride (1:1) represents a promising chemical entity with multifaceted biological relevance. Its synthesis highlights advancements in organic chemistry techniques while its potential therapeutic applications warrant further investigation. As research continues to uncover new biological pathways and targets,CAS no 2034316-12-4 may emerge as a key player in developing innovative treatments for various diseases.